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Compound of Interest

Compound Name: Allyl lactate

Cat. No.: B1347069 Get Quote

Technical Support Center: Allyl Lactate
This guide provides essential information on the stability and proper storage of Allyl lactate for

researchers, scientists, and drug development professionals. Below you will find frequently

asked questions, troubleshooting advice, and technical data to ensure the integrity of your

experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Allyl lactate?

A1: Allyl lactate should be stored in a cool, dry, and well-ventilated area away from heat and

sources of ignition.[1][2] The product is chemically stable under standard ambient room

temperature conditions.[1] For optimal stability, keep containers tightly closed to prevent

exposure to moisture and air.[1][3] It is also advisable to store the compound under an inert gas

and separately from incompatible materials such as oxidants, acids, and alkali metals.[2][3]

Q2: What factors can compromise the stability of Allyl lactate?

A2: The primary factors that can affect the stability of Allyl lactate are exposure to water,

strong acids, and high temperatures. Water can cause hydrolysis, while strong acids can

catalyze condensation or polymerization.[4][5][6] As a flammable liquid, its vapor can form

explosive mixtures with air upon intense warming.[1]

Q3: How does the presence of water affect Allyl lactate?
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A3: When Allyl lactate is mixed with water, it can undergo hydrolysis, a spontaneous reaction

that decomposes the ester back into its original components: lactic acid and allyl alcohol.[5][6]

This reaction can alter the concentration and purity of the product over time, potentially

impacting experimental outcomes.[5]

Q4: What are the visible signs of Allyl lactate decomposition?

A4: Signs of decomposition can include a change in color, an increase in viscosity, or the

formation of a precipitate. A significant change in the pH of an aqueous solution containing

Allyl lactate (specifically, a decrease in pH) would suggest the formation of lactic acid due to

hydrolysis.

Q5: Can Allyl lactate undergo polymerization?

A5: Yes, in the presence of a strong acid catalyst, Allyl lactate can undergo condensation

through ester interchange. This process can lead to the formation of "polylactic acid," a linear

polyester, and the liberation of alcohol.[4] It is crucial to neutralize any strong acids before

heating or distillation to prevent this from occurring.[4]

Q6: What types of containers are suitable for storing Allyl lactate?

A6: According to safety data sheets, suitable packaging materials for similar flammable liquids

include Poly Drums and Amber Glass Bottles or Jars.[1] These materials provide good

chemical resistance and, in the case of amber glass, protection from light.

Data Presentation
Table 1: Physical and Chemical Properties of Allyl Lactate
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Property Value Source

Appearance Clear, colorless, mobile liquid [4]

Boiling Point 175–176 °C / 740 mm Hg [4]

79 °C / 25 mm Hg [4]

60 °C / 8 mm Hg [4]

Density (d₄²⁰) 1.0452 g/cm³ [4]

Refractive Index (n_D²⁰) 1.4369 [4]

Chemical Stability
Stable under standard ambient

conditions
[1]

Troubleshooting Guide
Table 2: Common Issues Encountered During Allyl Lactate Use
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Observed Issue Potential Cause(s) Recommended Action(s)

Change in solution pH (more

acidic)

Hydrolysis due to the presence

of water, leading to the

formation of lactic acid.[5][6]

Minimize water contact. Use

anhydrous solvents where

possible. If water is necessary,

prepare fresh solutions and

consider using a buffering

agent.

Increased viscosity or

precipitate formation

Polymerization or

condensation reaction, often

catalyzed by the presence of a

strong acid.[4]

Ensure the absence of strong

acid contaminants. If an acid

catalyst was used in a prior

step, it must be completely

neutralized and removed.[4]

Inconsistent experimental

results

Degradation of Allyl lactate due

to improper storage (exposure

to heat, light, or air) or

hydrolysis.

Verify storage conditions. Use

fresh or recently opened stock.

Confirm purity via analytical

methods (e.g., GC, NMR)

before use.

Discoloration
Presence of impurities from

synthesis or decomposition.

Purify the Allyl lactate by

distillation under reduced

pressure if necessary.[4]

Ensure the starting materials

are of high purity.

Experimental Protocols
General Protocol for Assessing the Hydrolytic Stability
of Allyl Lactate
This protocol provides a framework for evaluating the stability of Allyl lactate in aqueous

conditions.

1. Objective: To quantify the rate of hydrolysis of Allyl lactate into lactic acid and allyl alcohol

under controlled conditions.

2. Materials:
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High-purity Allyl lactate

Deionized, HPLC-grade water

pH meter

Gas Chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) with

appropriate column and standards for Allyl lactate, lactic acid, and allyl alcohol

Thermostatically controlled environment (e.g., incubator or water bath)

Sealed, inert containers (e.g., amber glass vials with PTFE-lined caps)

3. Methodology:

Sample Preparation: Prepare a solution of Allyl lactate in deionized water at a known

concentration (e.g., 10% v/v).

Incubation: Aliquot the solution into several sealed vials and place them in a controlled

environment at a specific temperature (e.g., 25 °C or 40 °C). Prepare a control sample to be

analyzed immediately (T=0).

Time Points: At predetermined intervals (e.g., 0, 24, 48, 72, and 168 hours), remove one vial

from the controlled environment for analysis.

pH Measurement: Allow the sample to cool to room temperature and measure the pH. A

decreasing trend indicates the formation of lactic acid.

Chromatographic Analysis: Analyze the sample using GC or HPLC to determine the

concentration of remaining Allyl lactate and the formation of allyl alcohol. The increase in

acidic byproducts can also be monitored.

Data Analysis: Plot the concentration of Allyl lactate versus time to determine the rate of

degradation. The appearance of lactic acid and allyl alcohol should be correlated with the

disappearance of the parent ester.

Logical Workflow Visualization
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The following diagram illustrates the key factors that can influence the stability of Allyl lactate
and the potential decomposition pathways.

Influencing Factors

Allyl Lactate State

Decomposition Products

Water / Moisture Lactic Acid &
Allyl Alcohol

Hydrolysis

Strong Acids Polylactic Acid
Catalyzes Condensation

Heat / Ignition
Sources Explosive Vapors

Vaporization

Air (Oxygen)

Stable Allyl Lactate

Click to download full resolution via product page

Caption: Factors affecting the stability of Allyl lactate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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